Cas no 1862669-97-3 (2-Bromo-N-ethyl-6-fluorobenzene-1-sulfonamide)

• Product Name: 2-Bromo-N-ethyl-6-fluorobenzene-1-sulfonamide
• CAS No: 1862669-97-3
• MF: C₈H₉BrFNO₂S
• MW: 282.129963636398
• CID: 5743329
• PubChem ID: 130162625
• Update Time: 2025-06-09

2-Bromo-N-ethyl-6-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1862669-97-3
• 2-Bromo-N-ethyl-6-fluorobenzene-1-sulfonamide
• EN300-1453005

• Inchi： 1S/C8H9BrFNO2S/c1-2-11-14(12,13)8-6(9)4-3-5-7(8)10/h3-5,11H,2H2,1H3
• InChI Key： DPLZGGDYKOHTTL-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1S(NCC)(=O)=O)F

Computed Properties

• Exact Mass: 280.95214g/mol
• Monoisotopic Mass: 280.95214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.6Ų

Additional information on 2-Bromo-N-ethyl-6-fluorobenzene-1-sulfonamide

Introduction to 2-Bromo-N-ethyl-6-fluorobenzene-1-sulfonamide (CAS No. 1862669-97-3)

2-Bromo-N-ethyl-6-fluorobenzene-1-sulfonamide (CAS No. 1862669-97-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromine atom, an ethyl group, and a fluorine atom, all attached to a benzene ring with a sulfonamide functional group. These properties make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The sulfonamide functional group is well-known for its biological activity and has been extensively studied in the context of drug discovery. Sulfonamides have been used for decades as antibacterial agents and have shown promise in treating a wide range of diseases, including infections and inflammatory conditions. The introduction of bromine and fluorine atoms to the benzene ring in 2-Bromo-N-ethyl-6-fluorobenzene-1-sulfonamide further enhances its pharmacological profile, potentially improving its bioavailability, metabolic stability, and target specificity.

Recent research has focused on the potential of 2-Bromo-N-ethyl-6-fluorobenzene-1-sulfonamide as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound can effectively inhibit the activity of certain kinases, which are key enzymes in signal transduction pathways associated with cancer and other proliferative disorders. This inhibition can lead to reduced cell proliferation and enhanced apoptosis, making 2-Bromo-N-ethyl-6-fluorobenzene-1-sulfonamide a promising lead compound for the development of targeted cancer therapies.

In addition to its potential as an enzyme inhibitor, 2-Bromo-N-ethyl-6-fluorobenzene-1-sulfonamide has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and asthma are characterized by excessive inflammation, which can be mediated by various cytokines and chemokines. Preclinical studies have demonstrated that 2-Bromo-N-ethyl-6-fluorobenzene-1-sulfonamide can modulate the expression and activity of these inflammatory mediators, thereby reducing inflammation and alleviating symptoms associated with these conditions.

The synthesis of 2-Bromo-N-ethyl-6-fluorobenzene-1-sulfonamide involves several well-established chemical reactions, including bromination, fluorination, and sulfonation. These reactions are typically carried out under controlled conditions to ensure high yields and purity. The compound's stability under various conditions is another important factor that has been extensively studied. Research has shown that 2-Bromo-N-ethyl-6-fluorobenzene-1-sulfonamide exhibits good stability in both aqueous and organic solvents, making it suitable for use in a wide range of experimental settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Bromo-N-ethyl-6-fluorobenzene-1-sulfonamide in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant side effects. These findings are encouraging and suggest that 2-Bromo-N-ethyl-6-fluorobenzene-1-sulfonamide may have a favorable safety profile, which is crucial for its potential use as a therapeutic agent.

Furthermore, the pharmacokinetic properties of 2-Bromo-N-ethyl-6-fluorobenzene-1-sulfonamide have been extensively studied to optimize its dosing regimen. Data from animal models indicate that the compound has good oral bioavailability and a favorable half-life, which allows for once-daily dosing in clinical settings. This dosing convenience is an important consideration for patient compliance and overall treatment success.

In conclusion, 2-Bromo-N-ethyl-6-fluorobenzene-1-sulfonamide (CAS No. 1862669-97-3) represents a promising compound with potential applications in the treatment of various diseases. Its unique chemical structure and biological activity make it an attractive candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, 2-Bromo-N-ethyl-6-fluorobenzene-1-sulfonamide may emerge as a valuable tool in the fight against cancer, inflammation, and other debilitating conditions.